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Cat. No.: B8650213

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metominostrobin, a broad-spectrum systemic fungicide, belongs to the strobilurin class of
agrochemicals.[1] Its mode of action involves the inhibition of mitochondrial respiration in fungi,
making it effective for controlling a range of fungal diseases, particularly in rice cultivation.[1]
Understanding the environmental fate and degradation of Metominostrobin is crucial for
assessing its potential environmental impact and ensuring its safe use. This technical guide
provides a comprehensive overview of the current knowledge on the environmental
degradation of Metominostrobin, including its hydrolysis, photolysis, and metabolism in soil
and aquatic systems. Detailed experimental protocols based on OECD guidelines are also
provided to aid researchers in conducting further studies.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a pesticide is fundamental to
predicting its environmental behavior. Key properties of Metominostrobin are summarized
below.
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Property Value Reference
(E)-2-(methoxyimino)-N-

Chemical Name methyl-2-(2- [2]
phenoxyphenyl)acetamide

CAS Registry Number 133408-50-1 [2]

Molecular Formula C16H16N203 [2]

Molecular Weight 284.32 g/mol [2]

Water Solubility 0.128 g/L (at 20°C) [2]

Vapor Pressure

1.8 x 107> Pa (at 25°C)

[2]

Melting Point

88.8°C

[2]

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, are significant pathways for

the transformation of pesticides in the environment.

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition

of a water molecule. The rate of hydrolysis is highly dependent on the pH of the solution.

Quantitative Data on Hydrolysis

pH Temperature (°C) Half-life (t%%) Reference
4 25 Stable

7 25 Stable

9 25 Data not available

No specific public data for Metominostrobin hydrolysis half-life was found. Strobilurin

fungicides can undergo hydrolysis under acidic or alkaline conditions.[3]
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Hydrolysis Degradation Pathway

The primary degradation pathway for strobilurin fungicides via hydrolysis often involves the
cleavage of the ester or ether linkages. For Metominostrobin, this could potentially lead to the
formation of (E)-2-(methoxyimino)-2-(2-phenoxyphenyl)acetic acid and methylamine.
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Caption: Proposed hydrolysis degradation pathway of Metominostrobin.

Photolysis

Photolysis is the degradation of a molecule caused by the absorption of light energy. This
process can be a significant route of dissipation for pesticides present on plant surfaces or in
the upper layers of water bodies.

Quantitative Data on Photolysis

Medium Light Source Half-life (t'4) Reference

Sterile Aqueous )
) Xenon Arc Lamp Data not available
Solution

Specific photolysis half-life data for Metominostrobin was not found in the public domain.
Photodegradation can lead to isomerization or breakdown of the molecule.[3]

Photolysis Degradation Pathway

Photodegradation of strobilurin fungicides can involve photoisomerization of the (E)-isomer to
the less active (Z)-isomer, as well as cleavage of the molecule at various points.
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Caption: General photolysis pathways for Metominostrobin.

Biotic Degradation

Biotic degradation, mediated by microorganisms in soil and aquatic environments, is a primary
mechanism for the dissipation of many pesticides.

Soil Metabolism

The fate of Metominostrobin in soil is influenced by microbial activity, which can lead to its
degradation into various metabolites. The rate of degradation is often expressed as a half-life
(DT50), the time it takes for 50% of the initial concentration to dissipate.

Quantitative Data on Soil Metabolism

Soil Type Condition DT50 (days) Reference
Loam Aerobic Data not available
Sandy Loam Aerobic Data not available
Clay Loam Aerobic Data not available
Various Anaerobic Data not available

Specific DT50 values for Metominostrobin in soil are not readily available in public literature.
Aerobic soil metabolism is a key degradation pathway for many pesticides.[4][5]

Soil Metabolism Pathway
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The microbial degradation of strobilurin fungicides in soil can proceed through several
pathways, including cleavage of the ether linkage, demethylation, and hydroxylation of the
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Caption: Putative soil metabolism pathways for Metominostrobin.

Aquatic Metabolism (Water-Sediment Systems)

In aquatic environments, Metominostrobin will partition between the water column and
sediment, where it can be degraded by microorganisms under both aerobic and anaerobic
conditions.

Quantitative Data on Aquatic Metabolism

DT50 (days)
DT50 (days) DT50 (days)

System Condition . - Total Reference
- Water - Sediment
System
Water- ] Data not Data not Data not
] Aerobic ) ] ) -
Sediment available available available
Water- ) Data not Data not Data not
] Anaerobic ) ] ] -
Sediment available available available
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Specific DT50 values for Metominostrobin in water-sediment systems are not publicly
available.

Aquatic Metabolism Pathway

Similar to soil, the degradation of Metominostrobin in aquatic systems is expected to involve
microbial processes such as hydrolysis of the amide bond and cleavage of the ether linkage.
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Caption: General fate of Metominostrobin in aquatic systems.

Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism
from its surrounding environment through all routes of exposure. The bioconcentration factor
(BCF) is a key parameter used to assess the potential for a chemical to accumulate in aquatic
organisms.

Quantitative Data on Bioaccumulation
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Organism Exposure Route BCF Value Reference

Fish Aqueous Data not available

A bioconcentration study is typically required if the log Pow is greater than 3.[6] Specific BCF
values for Metominostrobin were not found in the public domain.

Experimental Protocols

The following sections outline detailed methodologies for key experiments to study the
environmental fate and degradation of Metominostrobin, based on internationally recognized
OECD guidelines.

Hydrolysis (OECD 111)

Objective: To determine the rate of abiotic hydrolysis of Metominostrobin as a function of pH.
Methodology:
e Preparation of Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

o Test Substance Application: Add a known concentration of Metominostrobin (radiolabeled
or non-labeled) to the buffer solutions. The concentration should not exceed half of its water
solubility.

 Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C). A
preliminary test at an elevated temperature (e.g., 50°C) can be conducted to estimate the
hydrolysis rate.

o Sampling: At appropriate time intervals, collect duplicate samples from each pH solution.

e Analysis: Analyze the concentration of Metominostrobin and any major hydrolysis products
using a suitable analytical method (e.g., HPLC-UV, LC-MS/MS).

o Data Analysis: Calculate the first-order rate constant and the half-life for hydrolysis at each
pH.
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Caption: Experimental workflow for hydrolysis study (OECD 111).

Phototransformation in Water (OECD 316)

© 2025 BenchChem. All rights reserved. 8/16 Tech Support


https://www.benchchem.com/product/b8650213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8650213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the rate of direct phototransformation of Metominostrobin in water.
Methodology:
o Preparation of Solutions: Prepare a sterile, buffered aqueous solution of Metominostrobin.

o Light Source: Use a light source that simulates natural sunlight (e.qg., a filtered xenon arc
lamp).

« Irradiation: Irradiate the solution in a temperature-controlled cell. Dark controls should be run
in parallel to account for any non-photolytic degradation.

o Sampling: Collect samples at various time points during the irradiation.

e Analysis: Quantify the concentration of Metominostrobin and its photoproducts using a
suitable analytical method.

o Data Analysis: Determine the quantum yield and calculate the photolysis half-life.
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Caption: Experimental workflow for phototransformation study (OECD 316).

Aerobic and Anaerobic Transformation in Soil (OECD
307)

Objective: To determine the rate and route of degradation of Metominostrobin in soil under
aerobic and anaerobic conditions.
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Methodology:

e Soil Selection: Select at least three different soil types with varying textures and organic
matter content.

o Test Substance Application: Treat the soil samples with a known concentration of 14C-labeled
Metominostrobin.

¢ Incubation:

o Aerobic: Incubate the soil in a flow-through system that allows for the trapping of evolved
14C0:2 and volatile organic compounds. Maintain the soil at a constant temperature and
moisture content.

o Anaerobic: After an initial aerobic phase, flood the soil with water and purge the system
with an inert gas (e.g., nitrogen) to establish anaerobic conditions.

o Sampling: Collect soil samples at various time intervals.

o Extraction and Analysis: Extract the soil samples with appropriate solvents to separate the
parent compound and its metabolites. Analyze the extracts by techniques such as LSC,
HPLC, and LC-MS/MS to identify and quantify the compounds.

e Data Analysis: Determine the DT50 and DT90 values for Metominostrobin and major
metabolites. Propose a degradation pathway.
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Caption: Workflow for soil metabolism study (OECD 307).
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Aerobic and Anaerobic Transformation in Aquatic
Sediment Systems (OECD 308)

Objective: To assess the degradation of Metominostrobin in water-sediment systems under
aerobic and anaerobic conditions.

Methodology:

o System Setup: Collect water and sediment from two different locations. Set up test systems
with a layer of sediment and an overlying water phase.

o Test Substance Application: Apply #C-labeled Metominostrobin to the water phase.
e Incubation:
o Aerobic: Gently bubble air through the water phase to maintain aerobic conditions.
o Anaerobic: Purge the system with an inert gas to create anaerobic conditions.
o Sampling: At various time points, sample both the water and sediment phases.

e Analysis: Analyze the water and sediment extracts for Metominostrobin and its
transformation products.

o Data Analysis: Determine the DT50 values for the water, sediment, and total system. Identify
major metabolites and propose a degradation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact
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